Cas no 10179-89-2 (8-(Trifluoromethyl)-9H-purin-2-amine)

• Product Name: 8-(Trifluoromethyl)-9H-purin-2-amine
• CAS No: 10179-89-2
• MF: C₆H₄F₃N₅
• MW: 203.124670028687
• CID: 224464
• PubChem ID: 352873
• Update Time: 2025-04-19

8-(Trifluoromethyl)-9H-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)-9H-purin-2-amine
• 9H-PURIN-2-AMINE, 8-(TRIFLUOROMETHYL)-
• AC-27245
• 10179-89-2
• NSC-528624
• A897046
• NSC528624
• 9H-Purin-2-amine,8-(trifluoromethyl)-
• AKOS016007037
• DTXSID30326462
• 8-(trifluoromethyl)-7H-purin-2-amine
• DB-350864
• purine, 2-amino-8-trifluoromethyl-

• MDL： MFCD08275968
• Inchi： 1S/C6H4F3N5/c7-6(8,9)4-12-2-1-11-5(10)14-3(2)13-4/h1H,(H3,10,11,12,13,14)
• InChI Key： CILXVNCPCQCZEL-UHFFFAOYSA-N
• SMILES： FC(C1=NC2=C(C=NC(N)=N2)N1)(F)F

Computed Properties

• Exact Mass: 202.03419
• Monoisotopic Mass: 203.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.731
• Boiling Point: 425.8°C at 760 mmHg
• Flash Point: 211.3°C
• Refractive Index: 1.635
• PSA: 80.48
• LogP: 1.53510

8-(Trifluoromethyl)-9H-purin-2-amine Security Information

• Storage Condition：Sealed in dry,2-8°C